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Compound of Interest

Compound Name: Ethyl cyclobutanecarboxylate

Cat. No.: B086208 Get Quote

Essential Safety and Handling Guide for Ethyl
Cyclobutanecarboxylate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Ethyl cyclobutanecarboxylate, a flammable liquid commonly used in organic

synthesis.[1] Adherence to these procedures is critical to minimize risks and ensure a safe

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Ethyl cyclobutanecarboxylate is classified as a flammable liquid and vapor.[2][3][4]

Appropriate personal protective equipment must be worn at all times when handling this

chemical to prevent exposure and ensure personal safety.

Recommended Personal Protective Equipment:

Eye Protection: Wear safety glasses with side shields or goggles.[5][6] A face shield may

also be necessary for additional protection.

Hand Protection: Impervious gloves are required.[5] Always inspect gloves before use and

use a proper glove removal technique to avoid skin contact.[7]
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Skin and Body Protection: Wear protective work clothing.[5][6] A complete suit protecting

against chemicals may be necessary depending on the scale of the operation.[7][8]

Respiratory Protection: Use a suitable respirator, such as a gas mask or a type ABEK

(EN14387) respirator filter, especially when high concentrations are present or if exposure

limits are exceeded.[2][6] Work should be conducted in a well-ventilated area, preferably in a

properly operating chemical fume hood.[2][5]

Safe Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidents and maintain the chemical's

integrity.

Handling:

Avoid contact with skin, eyes, and clothing.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[2][4] No smoking.[2]

[4]

Use explosion-proof equipment and take precautionary measures against static discharge.[2]

[9]

Wash hands and face thoroughly after handling.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][4][10]

It is recommended to store in a cool and dark place, at temperatures below 15°C.[4][9]

Quantitative Data Summary
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Property Value

Molecular Formula C₇H₁₂O₂

Molecular Weight 128.17 g/mol [3]

Boiling Point 159 °C

Density 0.928 g/mL at 25 °C

Refractive Index n20/D 1.426

Flash Point 41 °C[9]

GHS Hazard Classification Flammable Liquid, Category 3[2]

Hazard Statement H226: Flammable liquid and vapor[2][3][4]

First Aid Measures
In the event of exposure, immediate action is critical.

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[2][6][11]

After Skin Contact: Immediately remove all contaminated clothing.[2] Wash the affected area

with soap and plenty of water for at least 15 minutes.[5][11][12] Seek medical attention if

irritation persists.[11]

After Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids

open.[2][5][12][13] Remove contact lenses if present and easy to do.[2][12][13] Continue

rinsing and seek immediate medical attention.[2][5]

After Ingestion: Do NOT induce vomiting.[10] Rinse mouth with water.[2][10] Never give

anything by mouth to an unconscious person.[6][7] Seek immediate medical advice.[5]

Spill and Disposal Procedures
Accidental Release Measures:
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In case of a spill, ensure adequate ventilation and remove all sources of ignition.[14] Evacuate

personnel to a safe area.[7][8] Wear appropriate personal protective equipment.[2] Prevent the

product from entering drains.[2][8] Absorb the spill with inert material (e.g., sand, vermiculite)

and place it in a suitable, closed container for disposal.[14]

Disposal:

Disposal of Ethyl cyclobutanecarboxylate and its containers must be handled by a licensed

waste disposal company in accordance with local, state, and federal regulations.[2][7][14] Do

not dispose of it with household waste.

Experimental Workflow: Chemical Spill Response
The following diagram outlines the step-by-step procedure for responding to a chemical spill of

Ethyl cyclobutanecarboxylate.
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Workflow for Ethyl Cyclobutanecarboxylate Spill Response

Immediate Actions
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Prepare for Cleanup

Collect Absorbed Material
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Final Steps

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086208?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

